BE“GHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: 2,2-Difluoro-1,3-benzodioxole-
4-carboxylic acid

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

2,2-Difluoro-1,3-benzodioxole-4-
Compound Name:
carboxylic acid

Cat. No.: B139103

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,2-Difluoro-1,3-benzodioxole-4-carboxylic acid is a fluorinated organic compound
incorporating a benzodioxole core. This unique structural motif, featuring a difluorinated carbon
within the dioxole ring and a carboxylic acid group on the benzene ring, makes it a valuable
building block in medicinal chemistry and materials science.[1] The presence of the
difluoromethylenedioxy group can significantly influence the physicochemical properties of
molecules, potentially enhancing metabolic stability, lipophilicity, and binding affinity to
biological targets. This guide provides a summary of the available technical data for this
compound.

Core Properties

The following tables summarize the key physical and chemical properties of 2,2-Difluoro-1,3-
benzodioxole-4-carboxylic acid.

Chemical Identification
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Identifier Value

CAS Number 126120-85-2

IUPAC Name 2,2-difluoro-1,3-benzodioxole-4-carboxylic acid
Molecular Formula CsHaF20a4

Molecular Weight 202.11 g/mol [2]

InChl Key ZGAQVIDFFVTWJIK-UHFFFAOYSA-N[3]
SMILES String OC(=0)clcccc20C(F)(F)Oc12

2,2-Difluoro-2H-1,3-benzodioxole-4-carboxylic
Synonyms acid, 2,2-Difluorobenzo[1]dioxole-4-carboxylic
acid[2]

Physicochemical Properties

Property Value Source

White to pale cream crystals or
Appearance
powder

Melting Point 200-204 °C

296.0% (Silylated GC), 296.0
Purity (Assay) to <104.0% (Aqueous acid- [3]
base Titration)

Synthesis

Detailed experimental protocols for the synthesis of 2,2-Difluoro-1,3-benzodioxole-4-
carboxylic acid are not readily available in the public domain. However, a general approach
may be inferred from the synthesis of related compounds. One potential route involves the
carboxylation of a suitable 2,2-difluoro-1,3-benzodioxole precursor.

A patented process for the preparation of the parent compound, 2,2-difluoro-1,3-benzodioxole,
involves the reaction of 2,2-dichloro-1,3-benzodioxole with potassium fluoride.[4] This suggests
a possible synthetic pathway starting from a catechol derivative, followed by difluorocyclization
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and subsequent introduction of the carboxylic acid functionality at the 4-position of the benzene

ring.

The following diagram illustrates a generalized, hypothetical workflow for the synthesis, based
on common organic chemistry principles.

Hypothetical Synthetic Workflow
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Caption: A potential, non-validated synthetic route to the target compound.

Pharmacological and Biological Properties

Currently, there is a notable lack of published research specifically detailing the
pharmacological properties, biological activity, or mechanism of action of 2,2-Difluoro-1,3-
benzodioxole-4-carboxylic acid. While the 2,2-difluoro-1,3-benzodioxole scaffold is a
component of some biologically active molecules, the specific effects of the 4-carboxylic acid
derivative remain uncharacterized in the available scientific literature.

It is known that 2,2-Difluoro-1,3-benzodioxole-4-carboxylic acid is an environmental
transformation product of the fungicide Fludioxonil, which may warrant further toxicological
investigation.[5]

The broader class of benzodioxole derivatives has been explored for various therapeutic
applications, including as auxin receptor agonists for promoting root growth.[6] However, no
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such studies have been reported for the title compound.

Due to the absence of data on its interaction with biological systems, no signaling pathway
diagrams can be provided at this time.

Experimental Protocols

Detailed experimental protocols for the analysis of 2,2-Difluoro-1,3-benzodioxole-4-
carboxylic acid are not extensively described in publicly accessible literature. Standard
analytical techniques for a compound of this nature would include:

¢ Nuclear Magnetic Resonance (NMR) Spectroscopy: For structural elucidation and
confirmation.

e Mass Spectrometry (MS): For determination of molecular weight and fragmentation patterns.

o High-Performance Liquid Chromatography (HPLC): For purity assessment and
guantification.

e Infrared (IR) Spectroscopy: To identify functional groups.

Titration: An aqueous acid-base titration method is mentioned for assay determination.[3]

The following diagram represents a general workflow for the quality control analysis of a
synthesized batch of the compound.
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Caption: A typical workflow for the analytical characterization of the compound.
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Conclusion

2,2-Difluoro-1,3-benzodioxole-4-carboxylic acid is a compound with potential for application
in chemical synthesis due to its unique structural features. However, a significant gap exists in
the scientific literature regarding its biological activity, pharmacological properties, and detailed,
validated experimental protocols for its synthesis and analysis. Further research is required to
fully characterize this compound and explore its potential applications in drug discovery and
other scientific fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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